Cas no 35998-97-1 (N,n-diethyl-3,4-dinitroaniline)

• Product Name: N,n-diethyl-3,4-dinitroaniline
• CAS No: 35998-97-1
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 920921
• PubChem ID: 352313
• Update Time: 2025-04-19

N,n-diethyl-3,4-dinitroaniline Chemical and Physical Properties

Names and Identifiers

• N,n-diethyl-3,4-dinitroaniline
• 4-Diethylamino-1,2-dinitrobenzol
• AC1L705Q
• CTK1C5851
• N,N-Diaethyl-3,4-dinitro-anilin
• N,N-Diethyl-2,4-dinitroanilin
• N,N-diethyl-3,4-dinitro-aniline
• NSC525804
• 35998-97-1
• NSC-525804
• DS-011762
• DTXSID50326242
• 3,4-Dinitrodiathylanilin

• Inchi： 1S/C10H13N3O4/c1-3-11(4-2)8-5-6-9(12(14)15)10(7-8)13(16)17/h5-7H,3-4H2,1-2H3
• InChI Key： SYJXOJDINHXELG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=CC(=C1)N(CC)CC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 239.09069
• Monoisotopic Mass: 239.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• Density: 1.299
• Boiling Point: 402.6°C at 760 mmHg
• Flash Point: 197.3°C
• Refractive Index: 1.599
• PSA: 89.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines